Nicotinuric acid

Specification

• CAS No.: 583-08-4
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 2-(pyridine-3-carbonylamino)acetic acid
• Standard InChI: InChI=1S/C8H8N2O3/c11-7(12)5-10-8(13)6-2-1-3-9-4-6/h1-4H,5H2,(H,10,13)(H,11,12)
• Standard InChI Key: ZBSGKPYXQINNGF-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CSCC1=CC=C(C=C1)OC)C(=O)O
• SMILES: C1=CC(=CN=C1)C(=O)NCC(=O)O
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCC(=O)O

Introduction

Biochemistry and Metabolism

Metabolic Pathway

Nicotinuric acid is formed as part of the metabolic pathway of nicotinic acid (niacin) and nicotinamide, which are vitamers of vitamin B3. The human body processes nicotinic acid through several metabolic routes, with nicotinuric acid representing one of the primary excretory products. Approximately 88% of an oral pharmacologic dose of nicotinic acid is eliminated by the kidneys as either unchanged nicotinic acid or as nicotinuric acid, indicating the significance of this metabolic pathway in niacin clearance.

Hepatic Biotransformation

The liver plays a central role in the biotransformation of nicotinic acid to nicotinuric acid. Research has suggested that nicotinuric acid may serve as a simple quantitative index of hepatic biotransformation of nicotinic acid, potentially offering insights into liver function and metabolism. This relationship highlights the importance of hepatic processes in vitamin B3 metabolism and clearance.

Measurement and Detection Methods

Laboratory Analysis Techniques

Nicotinuric acid is measured in both serum/plasma and urine samples, typically as part of therapeutic drug monitoring and toxicological testing associated with niacin (Vitamin B3) supplementation. Advanced analytical techniques such as high-performance liquid chromatography-time-of-flight mass spectrometry (HPLC-TOF/MS) have been employed in research settings to detect and quantify nicotinuric acid in biological samples.

The concentration of nicotinuric acid in plasma is noted to be largely variable, similar to the concentrations of nicotinic acid and nicotinamide. This variability presents challenges for establishing fixed reference ranges but also offers opportunities for personalized medicine approaches. Clinical interpretation of nicotinuric acid levels requires consideration of various factors, including dietary intake of niacin, medication use, and underlying metabolic conditions.

Standardization and Laboratory Coding

Nicotinuric acid measurement has been standardized within clinical laboratory frameworks, as evidenced by its inclusion in the Logical Observation Identifiers Names and Codes (LOINC) database. The LOINC code 72306-4 specifically refers to the measurement of nicotinurate mass concentration in serum or plasma. This standardization facilitates consistent reporting and interpretation of test results across different healthcare systems and research settings.

Clinical Significance and Research Findings

Correlation with Metabolic Parameters

Research has demonstrated significant correlations between nicotinuric acid levels and various metabolic parameters, as summarized in Table 1:

Table 1: Correlation Between Urinary Nicotinuric Acid Levels and Metabolic Parameters

Parameter	Correlation with Nicotinuric Acid	Significance
Body Mass Index (BMI)	Positive	Indicates relationship with obesity
Blood Pressure	Positive	Suggests cardiovascular implications
Total Cholesterol	Positive	Associated with dyslipidemia
LDL Cholesterol	Positive	Linked to atherogenic lipid profile
Triacylglycerol	Positive	Associated with dyslipidemia
High-sensitivity C-reactive protein	Positive	Indicates relationship with inflammation
HDL Cholesterol	Negative	Inverse relationship with protective lipid fraction

These correlations suggest that nicotinuric acid may serve as an integrative biomarker reflecting multiple facets of metabolic dysfunction, potentially offering a more comprehensive assessment than individual parameters alone.

Diabetes Association

Research has specifically highlighted differences in nicotinuric acid levels between diabetic and non-diabetic populations. Subjects with diabetes (defined as HbA1c ≥ 6.5% or those receiving diabetes medications) demonstrated significantly higher urine nicotinuric acid values compared to subjects without diabetes (221 ± 31 vs. 152 ± 13 × 10³ mAU, P = 0.0268). This finding suggests that nicotinuric acid may have particular relevance in the context of glucose metabolism disorders and diabetes progression.

Role in Therapeutic Monitoring

Application in Niacin Supplementation

Nicotinuric acid measurements are incorporated into therapeutic drug monitoring and toxicological testing associated with niacin (Vitamin B3) supplementation. This application is particularly relevant given the widespread use of niacin as both a nutritional supplement and a prescription medication for lipid management.

Indicator of Hepatic Function

As nicotinuric acid formation involves hepatic biotransformation of nicotinic acid, its measurement may provide insights into liver function. Research suggests that nicotinuric acid could serve as a quantitative index of the liver's capacity to metabolize nicotinic acid, potentially offering a functional assessment tool in clinical settings.

Future Research Directions

Mechanistic Studies

Future research should focus on elucidating the precise biochemical mechanisms linking nicotinuric acid levels to metabolic dysfunction. Understanding whether elevated nicotinuric acid is a cause or consequence of metabolic perturbations could provide valuable insights into disease pathogenesis and potential therapeutic targets.

Diagnostic Applications Development

The promising associations between nicotinuric acid and various metabolic parameters warrant further investigation into its potential as a diagnostic biomarker. Prospective studies evaluating its predictive value for disease progression, treatment response, and clinical outcomes could enhance its utility in clinical practice.

Therapeutic Implications

Research exploring the potential therapeutic implications of modulating nicotinuric acid levels or its associated metabolic pathways could yield novel treatment approaches for metabolic disorders. Additionally, investigating how existing therapies affect nicotinuric acid levels may provide insights into mechanisms of action and treatment efficacy.

Analytical Considerations

The inclusion of nicotinuric acid in established laboratory coding systems like LOINC represents important progress in standardization. Further international efforts to harmonize reference materials, analytical methods, and reporting units would enhance the comparability of results across different studies and clinical settings.